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Compound of Interest

Compound Name: sec-Butyllithium

Cat. No.: B1581126 Get Quote

In-Depth Technical Guide: sec-Butyllithium
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on sec-butyllithium, a crucial organolithium reagent in

organic synthesis.

Core Molecular Data
sec-Butyllithium is an organometallic compound widely used as a strong base and a source

of the sec-butyl carbanion in the synthesis of pharmaceuticals and other complex organic

molecules.[1] Its chemical formula is C4H9Li.[2][3][4] The molecular weight of sec-butyllithium
is approximately 64.06 g/mol .[2][5]

Property Value Source

Molecular Formula C4H9Li [2][3][4]

Molecular Weight 64.06 g/mol [2][5]

Alternate Formula CH3CHLiCH2CH3 [1]

Structural Representation
The structure of sec-butyllithium features a lithium atom bonded to the second carbon of a

butane chain. This polar carbon-lithium bond is the source of its high reactivity and basicity.[1]
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Caption: Chemical structure of sec-Butyllithium.

Experimental Protocols
The molecular weight of sec-butyllithium is a calculated value based on the atomic masses of

its constituent elements (carbon, hydrogen, and lithium) as derived from its molecular formula.

This is a standard calculation in chemistry and does not typically involve a specific

experimental protocol for its determination in routine applications.

Calculation Method: The molecular weight is the sum of the atomic weights of all atoms in the

molecule.

Carbon (C): 4 atoms × ~12.011 amu

Hydrogen (H): 9 atoms × ~1.008 amu

Lithium (Li): 1 atom × ~6.94 amu

This calculation yields the molecular weight of approximately 64.06 g/mol .[2][5]

Physical and Chemical Properties
sec-Butyllithium is a colorless, viscous liquid.[1][2] It is a highly reactive and pyrophoric

substance, meaning it can ignite spontaneously in air.[3] Due to its high basicity, it is more

reactive than n-butyllithium and must be handled with greater care.[1] For example, it reacts

with diethyl ether within minutes at room temperature.[1] It is typically supplied as a solution in

hydrocarbon solvents like cyclohexane.[2] In such solvents, it exists predominantly as a

tetramer.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. SEC-BUTYLLITHIUM | 598-30-1 [chemicalbook.com]

3. Sec-Butyllithium | C4H9Li | CID 102446 - PubChem [pubchem.ncbi.nlm.nih.gov]
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[https://www.benchchem.com/product/b1581126#sec-butyllithium-molecular-weight-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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